11beta,16alpha,17,21-Tetrahydroxypregn-4-ene-3,20-dione 11beta,16alpha,17,21-Tetrahydroxypregn-4-ene-3,20-dione
Brand Name: Vulcanchem
CAS No.: 1171-81-9
VCID: VC20979796
InChI: InChI=1S/C21H30O6/c1-19-6-5-12(23)7-11(19)3-4-13-14-8-16(25)21(27,17(26)10-22)20(14,2)9-15(24)18(13)19/h7,13-16,18,22,24-25,27H,3-6,8-10H2,1-2H3/t13-,14-,15-,16+,18+,19-,20-,21-/m0/s1
SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CC(C4(C(=O)CO)O)O)C)O
Molecular Formula: C21H30O6
Molecular Weight: 378.5 g/mol

11beta,16alpha,17,21-Tetrahydroxypregn-4-ene-3,20-dione

CAS No.: 1171-81-9

Cat. No.: VC20979796

Molecular Formula: C21H30O6

Molecular Weight: 378.5 g/mol

* For research use only. Not for human or veterinary use.

11beta,16alpha,17,21-Tetrahydroxypregn-4-ene-3,20-dione - 1171-81-9

Specification

CAS No. 1171-81-9
Molecular Formula C21H30O6
Molecular Weight 378.5 g/mol
IUPAC Name (8S,9S,10R,11S,13S,14S,16R,17S)-11,16,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H30O6/c1-19-6-5-12(23)7-11(19)3-4-13-14-8-16(25)21(27,17(26)10-22)20(14,2)9-15(24)18(13)19/h7,13-16,18,22,24-25,27H,3-6,8-10H2,1-2H3/t13-,14-,15-,16+,18+,19-,20-,21-/m0/s1
Standard InChI Key SQPRYYSTJMNHSK-ILNISADRSA-N
Isomeric SMILES C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3C[C@H]([C@@]4(C(=O)CO)O)O)C)O
SMILES CC12CCC(=O)C=C1CCC3C2C(CC4(C3CC(C4(C(=O)CO)O)O)C)O
Canonical SMILES CC12CCC(=O)C=C1CCC3C2C(CC4(C3CC(C4(C(=O)CO)O)O)C)O

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